Cas no 2137674-05-4 (Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137674-05-4
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 5297328
• Update Time: 2025-10-28

Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H23NO2S/c1-11-7-5-6-8-12(11)9-13(10-19)16-14(17)18-15(2,3)4/h5-8,13,19H,9-10H2,1-4H3,(H,16,17)
• InChI Key： ONIJVXPTLUMJMY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CS)CC1=CC=CC=C1C

Additional information on Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-(Mercaptomethyl)-2-(2-Methylphenyl)Ethyl]-, 1,1-Dimethylethyl Ester

Carbamic acid derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications. Among these derivatives, the compound Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2137674-05-4) stands out for its unique structural features and potential biological activities. This compound is a member of the carbamate class, which is widely used in agrochemicals, pharmaceuticals, and materials science.

The molecular structure of this compound is characterized by a carbamate group (O-CO-NH) attached to a tertiary butyl ester moiety. The presence of a mercaptomethyl group (-CH₂SH) introduces sulfur-containing functionalities, which can participate in various chemical reactions and interactions. Additionally, the 2-methylphenyl group contributes aromaticity and potential electronic effects to the molecule. These structural elements collectively influence the compound's physical properties, reactivity, and biological behavior.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The mercaptomethyl group in this compound has been shown to enhance bioavailability and reduce toxicity in certain drug candidates. Furthermore, the tertiary butyl ester is known to improve solubility and stability in various formulations. These attributes make this compound a promising candidate for further exploration in drug discovery.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and esterification reactions. The starting materials typically include appropriate carboxylic acids or their derivatives and amino alcohols containing the mercaptomethyl group. Optimization of reaction conditions is crucial to achieve high yields and purity.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Research indicates that this compound undergoes hydrolysis under specific conditions, leading to the formation of biodegradable byproducts. This information is valuable for designing sustainable chemical processes and minimizing environmental footprint.

Looking ahead, the integration of computational chemistry tools with experimental studies offers new opportunities for exploring the properties of this compound. Molecular modeling techniques can provide insights into its binding affinity with biological targets, while machine learning algorithms can predict its pharmacokinetic profiles. Such advancements are expected to accelerate its development into functional applications.

In conclusion, Carbamic acid, N-[1-(mercaptomethyl)-2-(2-methylphenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2137674-05-4) represents a valuable addition to the arsenal of carbamate derivatives with potential applications in multiple domains. Continued research will undoubtedly uncover new facets of its utility and contribute to scientific progress.